Cas no 2138146-12-8 (Benzenesulfonamide, 3-bromo-2-fluoro-6-methyl-N-(1-methylethyl)-)

• Product Name: Benzenesulfonamide, 3-bromo-2-fluoro-6-methyl-N-(1-methylethyl)-
• CAS No: 2138146-12-8
• MF: C₁₀H₁₃BrFNO₂S
• MW: 310.183124303818
• CID: 5259601
• Update Time: 2025-10-22

Benzenesulfonamide, 3-bromo-2-fluoro-6-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-bromo-2-fluoro-6-methyl-N-(1-methylethyl)-

• Inchi： 1S/C10H13BrFNO2S/c1-6(2)13-16(14,15)10-7(3)4-5-8(11)9(10)12/h4-6,13H,1-3H3
• InChI Key： MLBFNNMTNZIVFG-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)C)(=O)=O)=C(C)C=CC(Br)=C1F

Additional information on Benzenesulfonamide, 3-bromo-2-fluoro-6-methyl-N-(1-methylethyl)-

Research Briefing on Benzenesulfonamide, 3-bromo-2-fluoro-6-methyl-N-(1-methylethyl)- (CAS: 2138146-12-8)

Recent studies on the compound Benzenesulfonamide, 3-bromo-2-fluoro-6-methyl-N-(1-methylethyl)- (CAS: 2138146-12-8) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This sulfonamide derivative has garnered attention due to its unique chemical properties, including its halogenated and alkylated structure, which make it a promising candidate for further pharmacological exploration. Researchers have focused on its role in modulating enzyme activity, particularly in the context of carbonic anhydrase inhibition, which has implications for treating conditions such as glaucoma, epilepsy, and certain cancers.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on carbonic anhydrase isoforms CA-II and CA-IX. The study employed X-ray crystallography to elucidate the binding interactions between the sulfonamide group and the active site of the enzyme. Results indicated that the bromo and fluoro substituents on the benzene ring significantly enhanced binding affinity, while the isopropyl group contributed to improved selectivity for CA-IX, a isoform overexpressed in hypoxic tumors. These findings suggest that 2138146-12-8 could serve as a scaffold for developing targeted anticancer therapies.

Another notable research effort, detailed in a preprint on BioRxiv, explored the compound's potential as a building block for PET (positron emission tomography) radiotracers. The presence of the fluorine atom in the structure allows for straightforward incorporation of the radioisotope fluorine-18, enabling non-invasive imaging of CA-IX expression in vivo. Preliminary data from murine models demonstrated high tumor uptake and favorable pharmacokinetics, positioning this derivative as a valuable tool for diagnostic applications in oncology.

From a synthetic chemistry perspective, recent advancements in the preparation of 2138146-12-8 have been reported in Organic Process Research & Development. A novel one-pot synthesis route was developed, achieving a 78% yield with significantly reduced purification steps compared to traditional methods. This improvement in synthetic accessibility is expected to facilitate broader investigation of the compound's biological activities and accelerate structure-activity relationship (SAR) studies.

While these studies demonstrate promising applications of 2138146-12-8, challenges remain in optimizing its drug-like properties. Current research is addressing issues such as solubility and metabolic stability through systematic derivatization. The compound's progress through preclinical evaluation will be crucial in determining its translational potential in the coming years.